Cas no 1436125-25-5 (N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide)

• Product Name: N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide
• CAS No: 1436125-25-5
• Molecular Formula: C₁₅H₁₅ClN₂O₂S
• Molecular Weight: 322.809801340103
• CID: 6578316
• PubChem ID: 72018921

N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide Properties

Names and Identifiers

• N-(2-Benzylsulfinylethyl)-6-chloropyridine-2-carboxamide
• 6-CHLORO-N-(2-PHENYLMETHANESULFINYLETHYL)PYRIDINE-2-CARBOXAMIDE
• AKOS016918230
• Z1174882901
• 1436125-25-5
• EN300-26592105

• InChIKey： YTLJWMJFQMBGRT-UHFFFAOYSA-N
• Inchi： 1S/C15H15ClN2O2S/c16-14-8-4-7-13(18-14)15(19)17-9-10-21(20)11-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,17,19)
• SMILES： ClC1=CC=CC(C(NCCS(CC2C=CC=CC=2)=O)=O)=N1

Computed Properties

• Exact Mass: 322.0542766g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 322.0542766g/mol
• Heavy Atom Count: 21
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides